Cas no 1804416-21-4 (Methyl 2,4-difluoro-5-methoxybenzoate)

• Product Name: Methyl 2,4-difluoro-5-methoxybenzoate
• CAS No: 1804416-21-4
• MF: C₉H₈F₂O₃
• MW: 202.154829978943
• CID: 4951224
• Update Time: 2023-08-22

Methyl 2,4-difluoro-5-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,4-difluoro-5-methoxybenzoate

• Inchi： 1S/C9H8F2O3/c1-13-8-3-5(9(12)14-2)6(10)4-7(8)11/h3-4H,1-2H3
• InChI Key： FITKAWPYDJWQCU-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C=C1C(=O)OC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• XLogP3: 1.9
• Topological Polar Surface Area: 35.5